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Compound Name: CR665

Cat. No.: B3062350

Introduction

CR665 is a novel therapeutic agent under development, for which accurate and reliable
guantification in biological matrices is essential for pharmacokinetic (PK) and
pharmacodynamic (PD) studies. These application notes provide detailed protocols for two
validated bioanalytical methods for the determination of CR665 in human plasma: a highly
sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method and a
robust Enzyme-Linked Immunosorbent Assay (ELISA). These methods are intended for use by
researchers, scientists, and drug development professionals to support preclinical and clinical
studies of CR665. The validation of these methods has been performed in accordance with
regulatory guidelines to ensure data quality and reliability.[1][2][3][4]

Method 1: Quantification of CR665 in Human Plasma
by LC-MS/MS

This method provides a highly selective and sensitive approach for the quantification of CR665
in human plasma, suitable for studies requiring low detection limits and high specificity.

1. Principle

The method involves the extraction of CR665 and an internal standard (IS) from human plasma
via protein precipitation.[5] The extracted analytes are then separated using reversed-phase
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high-performance liquid chromatography (HPLC) and detected by a tandem mass spectrometer
operating in the multiple reaction monitoring (MRM) mode with positive electrospray ionization.

2. Experimental Protocol

2.1. Materials and Reagents

e CR665 reference standard

e CR665-d4 (internal standard)

o Acetonitrile (HPLC grade)

¢ Methanol (HPLC grade)

e Formic acid (LC-MS grade)

o Ultrapure water

e Human plasma (K2-EDTA)

2.2. Sample Preparation

e Thaw plasma samples on ice.

e To a 1.5 mL microcentrifuge tube, add 100 puL of plasma sample, calibration standard, or
quality control (QC) sample.

e Add 10 pL of the internal standard working solution (CR665-d4, 1 ug/mL in methanol).

e \ortex for 10 seconds to mix.

e Add 300 pL of acetonitrile to precipitate proteins.

o Vortex for 1 minute.

o Centrifuge at 14,000 x g for 10 minutes at 4°C.

o Transfer 200 pL of the supernatant to a clean 96-well plate or autosampler vial.
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e Inject 5 pL into the LC-MS/MS system.

2.3. LC-MS/MS Instrumentation and Conditions

o HPLC System: Shimadzu Nexera X2 or equivalent

o Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent

e Column: Waters Acquity UPLC BEH C18, 1.7 um, 2.1 x 50 mm
» Mobile Phase A: 0.1% Formic acid in water

» Mobile Phase B: 0.1% Formic acid in acetonitrile

» Flow Rate: 0.4 mL/min

o Gradient:

0-0.5 min: 5% B

o

0.5-2.5 min: 5-95% B

[¢]

2.5-3.0 min: 95% B

[¢]

3.1-4.0 min: 5% B

[e]

 lonization Mode: Electrospray lonization (ESI), Positive
 MRM Transitions:

o CR665: Q1 452.3 -> Q3 289.1

o CR665-d4 (IS): Q1 456.3 -> Q3 293.1
3. Data Presentation

Table 1: LC-MS/MS Method Validation Summary
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Parameter

Result

Linearity Range

0.1 - 1000 ng/mL (rz > 0.998)

Lower Limit of Quantification (LLOQ) 0.1 ng/mL
Intra-Assay Precision (%CV) <6.5%
Inter-Assay Precision (%CV) <8.2%

Accuracy (% Bias)

-5.8% to 7.3%

Recovery

88.5% - 95.2%

Matrix Effect

Minimal, IS-normalized factor 0.95-1.04

Stability (24h at RT, 3 freeze-thaw cycles)

Stable (<10% deviation)

4. Visualization
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Sample Preparation

Plasma Sample (100 pL)

Add Internal Standard (10 pL)

Add Acetonitrile (300 pL)

Centrifuge (14,000 x g, 10 min)
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Caption: Workflow for CR665 quantification by LC-MS/MS.
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Method 2: Quantification of CR665 in Human Plasma
by ELISA

This competitive ELISA method is a high-throughput alternative for the quantification of CR665
in human plasma, suitable for large sample batches.

1. Principle

This assay is a competitive inhibition ELISA. CR665 in the sample competes with a fixed
amount of biotinylated CR665 for binding sites on a pre-coated antibody. The amount of bound
biotinylated CR665 is inversely proportional to the concentration of CR665 in the sample. The
bound biotinylated CR665 is detected using streptavidin-HRP, and the signal is developed with
a chromogenic substrate.

2. Experimental Protocol

2.1. Materials and Reagents

e Anti-CR665 coated 96-well plate
» CR665 standard

» Biotinylated CR665

¢ Assay Diluent

o Streptavidin-HRP

o Wash Buffer (1X)

o TMB Substrate

e Stop Solution (e.g., 2N H2S0a)
e Human plasma (K2-EDTA)

2.2. Assay Procedure
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o Prepare all reagents, standards, and samples as instructed in the kit manual.
e Add 50 pL of Assay Diluent to each well.

e Add 50 pL of standard, control, or plasma sample to the appropriate wells.

e Add 50 pL of biotinylated CR665 to each well.

o Seal the plate and incubate for 2 hours at room temperature with gentle shaking.
o Aspirate each well and wash 4 times with 300 pL of 1X Wash Bulffer.

e Add 100 pL of Streptavidin-HRP to each well.

 Incubate for 1 hour at room temperature with gentle shaking.

» Repeat the wash step as in step 6.

e Add 100 pL of TMB Substrate to each well.

e Incubate for 20 minutes at room temperature in the dark.

e Add 50 pL of Stop Solution to each well.

» Read the absorbance at 450 nm within 30 minutes.

3. Data Presentation

Table 2: ELISA Method Validation Summary
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Parameter

Result

Assay Range

1.56 - 100 ng/mL

Sensitivity (LOD) 0.5 ng/mL
Intra-Assay Precision (%CV) <7.8%
Inter-Assay Precision (%CV) <9.5%

Accuracy (% Recovery)

92% - 108%

Specificity

High specificity for CR665, no significant cross-

reactivity with major metabolites.

Dilution Linearity

Linear upon dilution.

4. Visualization
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ELISA Plate Steps

Add Assay Diluent (50 pL)

Add Sample/Standard (50 pL)

Add Biotinylated CR665 (50 uL)

Incubate (2h, RT)

Wash (4x)

Add Streptavidin-HRP (100 pL)

Incubate (1h, RT)

Wash (4x)
Add TMB Substrate (100 pL)

Incubate (20 min, dark)

Add Stop Solution (50 pL)

Data A(i?uisition

Read Absorbance at 450 nm

Click to download full resolution via product page

Caption: Competitive ELISA workflow for CR665 quantification.
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Summary and Comparison of Methods

Both the LC-MS/MS and ELISA methods provide reliable and accurate quantification of CR665
in human plasma. The choice of method will depend on the specific requirements of the study.
The LC-MS/MS method offers higher sensitivity and specificity, making it ideal for studies
requiring low-level quantification and for regulatory submissions. The ELISA method provides a
higher-throughput and more cost-effective solution for screening large numbers of samples.

Disclaimer: These are example protocols and should be fully validated in the end-user's
laboratory for their specific application. The performance characteristics presented are for
guidance only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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